Cas no 81122-95-4 ((Z)-Lachnophyllum lactone)
(Z)-Lachnophyllum lactone structure
Product Name:(Z)-Lachnophyllum lactone
CAS No:81122-95-4
MF:C10H10O2
MW:162.185203075409
CID:837108
PubChem ID:5380634
Update Time:2024-12-09
(Z)-Lachnophyllum lactone Chemical and Physical Properties
Names and Identifiers
-
- (5Z)-5-hex-2-ynylidenefuran-2-one
- (Z)-Lachnophyllum lactone
- (5Z)-5-(2-Hexyn-1-ylidene)-2(5H)-furanone
- (5Z)-5-(2-Hexyn-1-ylidene)-2(5H)-furanone (ACI)
- 2(5H)-Furanone, 5-(2-hexynylidene)-, (5Z)- (9CI)
- 2(5H)-Furanone, 5-(2-hexynylidene)-, (Z)- (ZCI)
- NSC-101775
- (4Z)-LACHNOPHYLLUM LACTONE
- NSC121218
- (Z)-Lachnophyllumlactone
- MEGxp0_001829
- ACon1_000578
- 81122-95-4
- (Z)-5-(Hex-2-yn-1-ylidene)furan-2(5H)-one
- NCGC00168944-01
- HY-N0970
- 23251-67-4
- NSC101775
- NSC-121218
- AKOS040762948
- CHEMBL2229361
- CS-0016108
- FS-9404
- DA-48696
-
- Inchi： 1S/C10H10O2/c1-2-3-4-5-6-9-7-8-10(11)12-9/h6-8H,2-3H2,1H3/b9-6-
- InChI Key： PHUPYFCPQIPDNQ-TWGQIWQCSA-N
- SMILES： C(=C1/C=CC(=O)O/1)\C#CCCC
Computed Properties
- Exact Mass: 162.06800
- Monoisotopic Mass: 162.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.2±0.1 g/cm3
- Boiling Point: 262.6±33.0 °C at 760 mmHg
- Flash Point: 103.7±22.8 °C
- PSA: 26.30000
- LogP: 1.78680
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(Z)-Lachnophyllum lactone Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
(Z)-Lachnophyllum lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5803-5 mg |
(Z)-Lachnophyllum lactone |
81122-95-4 | 98% | 5mg |
￥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN5803-1 mL * 10 mM (in DMSO) |
(Z)-Lachnophyllum lactone |
81122-95-4 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 2,860 | 2023-07-11 | |
| A2B Chem LLC | AC54311-5mg |
(Z)-Lachnophyllum lactone |
81122-95-4 | 5mg |
$494.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1085956-5mg |
(4Z)-Lachnophyllum lactone |
81122-95-4 | 98% | 5mg |
￥2373.00 | 2024-07-28 | |
| TargetMol Chemicals | TN5803-5mg |
(Z)-Lachnophyllum lactone |
81122-95-4 | 5mg |
￥ 2760 | 2024-07-20 | ||
| TargetMol Chemicals | TN5803-1 ml * 10 mm |
(Z)-Lachnophyllum lactone |
81122-95-4 | 1 ml * 10 mm |
￥ 2860 | 2024-07-20 |
(Z)-Lachnophyllum lactone Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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